N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide

• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol
• IUPAC Name: N-[3-(diethylcarbamoyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H19N3O2/c1-3-20(4-2)17(22)14-6-5-7-15(12-14)19-16(21)13-8-10-18-11-9-13/h5-12H,3-4H2,1-2H3,(H,19,21)
• InChI Key: LFVPFMMUDRZZHJ-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)NC(=O)C2=CC=NC=C2

Description

N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide, also known as NIC, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound has been studied extensively for its ability to interact with specific biological targets, making it a valuable tool for understanding various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide is not fully understood, but it is believed to interact with specific biological targets in the body. One of the primary targets of N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide is the enzyme nicotinamide phosphoribosyltransferase (NAMPT), which plays a crucial role in cellular metabolism and energy production. By inhibiting NAMPT, N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide can disrupt the metabolic processes of cancer cells, leading to their death.
Biochemical and Physiological Effects:
N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide has been shown to have a variety of biochemical and physiological effects in the body. In addition to its anti-cancer properties, N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide has been shown to have anti-inflammatory effects, making it a potential treatment for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide has been shown to improve glucose metabolism and insulin sensitivity, making it a potential treatment for type 2 diabetes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide in lab experiments is its specificity for certain biological targets. This allows researchers to study specific biochemical and physiological processes in a controlled setting. However, one of the limitations of using N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide is its potential toxicity at high doses, which can limit its applicability in certain experimental settings.

Future Directions

There are numerous future directions for research involving N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide. One potential area of research is in the development of new cancer treatments that target NAMPT. Additionally, N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide could be studied further for its potential applications in the treatment of neurological disorders, as well as its anti-inflammatory and metabolic effects. Overall, N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide has the potential to be a valuable tool for understanding various biological processes and developing new treatments for a variety of diseases.

Synthesis Methods

N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide can be synthesized through a multi-step process involving the reaction of isonicotinoyl chloride with diethylamine, followed by the addition of 3-(dimethylamino)phenylacetyl chloride. This process yields a pure form of N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide that can be used in various research applications.

Scientific Research Applications

N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide has been extensively studied for its potential applications in medical research. One of the primary uses of N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide is in the field of cancer research, where it has been shown to inhibit the growth of cancer cells. Additionally, N-{3-[(diethylamino)carbonyl]phenyl}isonicotinamide has been studied for its potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.